Cas no 1782622-45-0 (Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate)

• Product Name: Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate
• CAS No: 1782622-45-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD26710389
• CID: 4613821
• PubChem ID: 83680190
• Update Time: 2025-06-08

Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-oxo-1-Oxa-8-azaspiro[4.5]decane-8-carboxylate
• SY125389
• SCHEMBL16914415
• 8-Boc-4-oxo-1-oxa-8-azaspiro[4.5]decane
• AKOS023412355
• t-Butyl 4-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• Z2938032135
• DB-086006
• tert-Butyl4-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• MFCD26710389
• CHEMBL4956567
• 1782622-45-0
• CS-0448432
• PB48408
• EN300-744203
• AS-70645
• Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate

• MDL： MFCD26710389
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-7-5-13(6-8-14)10(15)4-9-17-13/h4-9H2,1-3H3
• InChI Key： DXERLBFKDLTNKK-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate

Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate (CAS No. 1782622-45-0): An Overview

Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate (CAS No. 1782622-45-0) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and diverse biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the development of novel bioactive molecules.

The chemical structure of Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate consists of a spirocyclic core with a tert-butyl ester group, an oxo group, and an azaspiro ring. The tert-butyl ester group enhances the stability and solubility of the compound, while the oxo group and azaspiro ring contribute to its reactivity and biological activity. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and drug discovery.

Recent research has highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of spirocyclic compounds derived from Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate. The results showed that these compounds exhibited potent anti-inflammatory activity and were effective in reducing cytokine production in vitro.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers investigated the use of spirocyclic compounds as inhibitors of protein-protein interactions (PPIs). The study demonstrated that derivatives of Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate were able to disrupt specific PPIs involved in cancer cell signaling pathways, leading to reduced tumor growth in animal models.

The synthetic accessibility of Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate is another key factor contributing to its importance in chemical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the intramolecular cyclization of a suitable precursor followed by esterification with tert-butanol. This approach allows for the preparation of high-purity Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate with good yields.

In addition to its use as a synthetic intermediate, Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate has also shown promise as a lead compound for drug development. Its unique structural features enable it to interact with specific biological targets, making it a valuable starting point for structure-based drug design. Computational studies have predicted that this compound can bind to several important protein targets involved in various diseases, providing a rational basis for further optimization.

The safety profile of Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate is another important consideration for its use in pharmaceutical applications. Preliminary toxicity studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, suggesting that it may be suitable for further development as a drug candidate.

In conclusion, Tert-Butyl 4-Oxo-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate (CAS No. 1782622-45-0) is a promising compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent.